5-Bromomethyl-pyrazole-1-carboxylic acid tert-butyl ester

• Molecular Formula: C9H13BrN2O2
• Molecular Weight: 261.12 g/mol
• IUPAC Name: tert-butyl 5-(bromomethyl)pyrazole-1-carboxylate
• InChI: InChI=1S/C9H13BrN2O2/c1-9(2,3)14-8(13)12-7(6-10)4-5-11-12/h4-5H,6H2,1-3H3
• InChI Key: KODAODRITIZPHC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C(=CC=N1)CBr

Description

5-Bromomethyl-pyrazole-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C9H13BrN2O2 and its molecular weight is 261.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 5-methyl-pyrazole-1-carboxylic acid tert-butyl ester in CCl4 (40 mL) was added NBS (3.3 g, 18.5 mmol) and benzoylperoxide (450 mg, 1.86 mmol). The reaction mixture was heated to reflux for 4 h and cooled to rt. The insoluble material was filtered off and the solution was diluted with EtOAc. The organics were washed with saturated NaHCO3 and H2O, dried with Na2SO4, and concentrated. The crude product was purified by combi-flash to give 1.67 g of 5-bromomethyl-pyrazole-1-carboxylic acid tert-butyl ester in 52% yield.